Cas no 2228773-70-2 (2-(3-Fluoro-2-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3-Fluoro-2-methoxyphenyl)ethane-1-thiol
• CAS No: 2228773-70-2
• MF: C₉H₁₁FOS
• MW: 186.246444940567
• CID: 5570233
• PubChem ID: 165616889
• Update Time: 2023-07-11

2-(3-Fluoro-2-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1821113
• 2228773-70-2
• 2-(3-fluoro-2-methoxyphenyl)ethane-1-thiol
• 2-(3-Fluoro-2-methoxyphenyl)ethane-1-thiol

• Inchi： 1S/C9H11FOS/c1-11-9-7(5-6-12)3-2-4-8(9)10/h2-4,12H,5-6H2,1H3
• InChI Key： NUHXCVVKSAPAFF-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(C=1OC)F

Computed Properties

• Exact Mass: 186.05146431g/mol
• Monoisotopic Mass: 186.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 10.2Ų